![molecular formula C10H13NO3 B6256180 Methyl 3-[(2-hydroxyethyl)amino]benzoate CAS No. 1225894-05-2](/img/no-structure.png)
Methyl 3-[(2-hydroxyethyl)amino]benzoate
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Overview
Description
Methyl 3-[(2-hydroxyethyl)amino]benzoate, also known as MEBA, is an organic compound that has been used extensively in a variety of scientific research applications. MEBA is a member of the family of compounds known as aminobenzoates, which are compounds consisting of an amine group attached to a benzene ring. MEBA has been studied for its potential use in a variety of biochemical and physiological processes, including as a potential inhibitor of enzymes, as a stimulant of cellular metabolism, and as a potential therapeutic agent.
Scientific Research Applications
Methyl 3-[(2-hydroxyethyl)amino]benzoate has been used in a variety of scientific research applications. It has been studied as a potential inhibitor of enzymes, as a stimulant of cellular metabolism, and as a potential therapeutic agent. This compound has also been studied as a potential inhibitor of the enzyme glycerophosphodiesterase, which is involved in the breakdown of glycerophospholipids. In addition, this compound has been studied as a potential inhibitor of the enzyme phosphodiesterase-4 (PDE-4), which is involved in the breakdown of cyclic adenosine monophosphate (cAMP). This compound has also been studied as a potential stimulant of cellular metabolism, as it has been shown to increase the activity of the enzyme adenylate cyclase, which is involved in the production of cAMP. Finally, this compound has been studied as a potential therapeutic agent for a variety of diseases, including cancer, diabetes, and inflammation.
Mechanism of Action
The mechanism of action of Methyl 3-[(2-hydroxyethyl)amino]benzoate is not yet fully understood. However, it is believed that this compound acts as an inhibitor of enzymes, as a stimulant of cellular metabolism, and as a potential therapeutic agent. As an inhibitor of enzymes, this compound has been shown to inhibit the enzyme glycerophosphodiesterase, which is involved in the breakdown of glycerophospholipids. In addition, this compound has been shown to inhibit the enzyme phosphodiesterase-4 (PDE-4), which is involved in the breakdown of cyclic adenosine monophosphate (cAMP). As a stimulant of cellular metabolism, this compound has been shown to increase the activity of the enzyme adenylate cyclase, which is involved in the production of cAMP. Finally, as a potential therapeutic agent, this compound has been studied for its potential use in the treatment of a variety of diseases, including cancer, diabetes, and inflammation.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it has been shown to have a variety of effects on biochemical and physiological processes. This compound has been shown to inhibit the enzyme glycerophosphodiesterase, which is involved in the breakdown of glycerophospholipids. In addition, this compound has been shown to inhibit the enzyme phosphodiesterase-4 (PDE-4), which is involved in the breakdown of cyclic adenosine monophosphate (cAMP). This compound has also been shown to increase the activity of the enzyme adenylate cyclase, which is involved in the production of cAMP. Finally, this compound has been studied for its potential use in the treatment of a variety of diseases, including cancer, diabetes, and inflammation.
Advantages and Limitations for Lab Experiments
One of the major advantages of Methyl 3-[(2-hydroxyethyl)amino]benzoate for laboratory experiments is its relatively simple synthesis method. As discussed above, this compound can be synthesized in a laboratory setting by reacting ethyl 3-aminobenzoate with 2-hydroxyethyl chloride in the presence of an acid catalyst. This reaction produces ethyl 3-[(2-hydroxyethyl)amino]benzoate, which can then be alkylated with methyl iodide to form this compound. This synthesis method is relatively simple and can be easily accomplished in the lab.
However, there are also some limitations to using this compound in laboratory experiments. One of the major limitations is that this compound is a relatively new compound, and as such, its biochemical and physiological effects are not yet fully understood. Additionally, this compound has not yet been tested in humans, so its potential therapeutic uses are still unknown. Finally, this compound is a relatively expensive compound, which may limit its use in some laboratory experiments.
Future Directions
As Methyl 3-[(2-hydroxyethyl)amino]benzoate is a relatively new compound, there are a number of potential future directions for research. One potential future direction is to further investigate the biochemical and physiological effects of this compound. This could include exploring its potential use as an inhibitor of enzymes, as a stimulant of cellular metabolism, and as a potential therapeutic agent. Additionally, further research could be conducted into the potential therapeutic uses of this compound, including its potential use in the treatment of cancer, diabetes, and inflammation. Finally, further research could be conducted into the potential cost-effectiveness of this compound as a laboratory reagent.
Synthesis Methods
Methyl 3-[(2-hydroxyethyl)amino]benzoate can be synthesized in a laboratory setting by reacting ethyl 3-aminobenzoate with 2-hydroxyethyl chloride in the presence of an acid catalyst. This reaction produces ethyl 3-[(2-hydroxyethyl)amino]benzoate, which can then be alkylated with methyl iodide to form this compound. This synthesis method is relatively simple and can be easily accomplished in the lab.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for methyl 3-[(2-hydroxyethyl)amino]benzoate involves the reaction of 3-nitrobenzoic acid with ethylene glycol to form methyl 3-nitrobenzoate, which is then reduced to methyl 3-aminobenzoate. The resulting product is then reacted with 2-chloroethylamine hydrochloride to form methyl 3-[(2-chloroethyl)amino]benzoate, which is then treated with sodium hydroxide and ethylene glycol to form the final product, methyl 3-[(2-hydroxyethyl)amino]benzoate.", "Starting Materials": [ "3-nitrobenzoic acid", "ethylene glycol", "sodium borohydride", "methyl 3-aminobenzoate", "2-chloroethylamine hydrochloride", "sodium hydroxide" ], "Reaction": [ "Step 1: 3-nitrobenzoic acid is reacted with ethylene glycol in the presence of sulfuric acid to form methyl 3-nitrobenzoate.", "Step 2: Methyl 3-nitrobenzoate is reduced to methyl 3-aminobenzoate using sodium borohydride as a reducing agent.", "Step 3: Methyl 3-aminobenzoate is reacted with 2-chloroethylamine hydrochloride in the presence of triethylamine to form methyl 3-[(2-chloroethyl)amino]benzoate.", "Step 4: Methyl 3-[(2-chloroethyl)amino]benzoate is treated with sodium hydroxide and ethylene glycol to form the final product, methyl 3-[(2-hydroxyethyl)amino]benzoate." ] } | |
CAS RN |
1225894-05-2 |
Molecular Formula |
C10H13NO3 |
Molecular Weight |
195.21 g/mol |
IUPAC Name |
methyl 3-(2-hydroxyethylamino)benzoate |
InChI |
InChI=1S/C10H13NO3/c1-14-10(13)8-3-2-4-9(7-8)11-5-6-12/h2-4,7,11-12H,5-6H2,1H3 |
InChI Key |
LPTLCXUFBHYOHZ-UHFFFAOYSA-N |
Canonical SMILES |
COC(=O)C1=CC(=CC=C1)NCCO |
Purity |
95 |
Origin of Product |
United States |
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